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Compound of Interest

Compound Name: 3-Oxo0-3-phenylpropanoic acid

Cat. No.: B1214576

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Oxo-3-phenylpropanoic acid, also known
by its common name, Benzoylacetic acid. It details its chemical and physical properties,
synthesis, and significant biological activities, with a focus on its applications in research and
drug development.

Chemical and Physical Properties

3-Oxo0-3-phenylpropanoic acid is a 3-keto acid that serves as a valuable synthetic
intermediate in organic chemistry.[1] Its identity and core physical characteristics are
summarized below.
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Property Value Source
IUPAC Name 3-0x0-3-phenylpropanoic acid [2]
Benzoylacetic Acid, 3-Keto-3-
Synonyms o ] [1][2]
phenylpropionic acid
CAS Number 614-20-0 [11[3]
Molecular Formula CoHsOs3 [1112]
Molecular Weight 164.16 g/mol [1][2]13]
Melting Point 98-100 °C [4]
Boiling Point 349.1 °C at 760 mmHg [4]
Density 1.242 g/cm3 [4]
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Synthesis and Reactions

The most well-documented method for synthesizing 3-Oxo-3-phenylpropanoic acid is through
a Claisen condensation reaction.

This protocol describes the synthesis of 3-Oxo0-3-phenylpropanoic acid from benzoyl chloride
and a malonic acid ester, a method detailed in patent literature.[1]

Objective: To synthesize 3-Oxo0-3-phenylpropanoic acid.
Materials:

» Benzoyl chloride

» Diethyl malonate

e Magnesium ethoxide
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» Appropriate solvent (e.g., anhydrous ethanol, diethyl ether)
e Hydrochloric acid (for hydrolysis and acidification)
Procedure:

o Condensation: In a reaction vessel maintained at a temperature between -20°C and room
temperature, benzoyl chloride is reacted with diethyl malonate in the presence of magnesium
ethoxide.[1] This exothermic reaction forms the intermediate, diethyl benzoylmalonate.[1]
The reaction is typically allowed to proceed for 10—20 hours to ensure completion.[1]

e Hydrolysis & Decarboxylation: The resulting diethyl benzoylmalonate is then subjected to
hydrolysis, followed by decarboxylation. This is typically achieved by heating the
intermediate with an acid, such as hydrochloric acid. This two-step process cleaves the ester
groups and removes one of the carboxyl groups as carbon dioxide, yielding the final product,
3-0Oxo0-3-phenylpropanoic acid.

« Purification: The crude product can be purified by recrystallization from an appropriate
solvent to obtain high-purity 3-Oxo-3-phenylpropanoic acid.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1214576
https://www.benchchem.com/product/b1214576
https://www.benchchem.com/product/b1214576
https://www.benchchem.com/product/b1214576?utm_src=pdf-body
https://www.benchchem.com/product/b1214576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of 3-Oxo-3-phenylpropanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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